1-(3,4-Dichlorophenyl)-3-[(4-fluorophenyl)sulfanyl]-1-propanone

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one
• InChI: InChI=1S/C15H11Cl2FOS/c16-13-6-1-10(9-14(13)17)15(19)7-8-20-12-4-2-11(18)3-5-12/h1-6,9H,7-8H2
• InChI Key: WXEQUHAVNIROHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H11Cl2FOS
• Molecular Weight: 329.2 g/mol

Description

1-(3,4-Dichlorophenyl)-3-[(4-fluorophenyl)sulfanyl]-1-propanone, also known as 3,4-Dichloro-4-fluorophenylsulfonyl-1-propanone (DCFSP) is an organic compound that has been used in a variety of scientific research applications. DCFSP has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and physiology.

Scientific Research Applications

Resolution of Nonsteroidal Antiandrogen

• Application : The resolution of a nonsteroidal antiandrogen compound, closely related to 1-(3,4-Dichlorophenyl)-3-[(4-fluorophenyl)sulfanyl]-1-propanone, involved chromatographic separation and oxidation of isolated enantiomers. This process is significant in the field of medicinal chemistry for developing specific drug molecules (Tucker & Chesterson, 1988).

Novel Copolymers of Trisubstituted Ethylenes and Styrene

• Application : Research on electrophilic trisubstituted ethylenes, which include variants of the dichlorophenyl group, has led to the development of novel copolymers with significant applications in material science. These copolymers exhibit high glass transition temperatures indicating decreased chain mobility due to their high dipolar character (Kim et al., 1999).

Synthesis and Crystal Structure Analysis

• Application : The synthesis and structural analysis of compounds similar to 1-(3,4-Dichlorophenyl)-3-[(4-fluorophenyl)sulfanyl]-1-propanone are crucial in understanding their chemical properties. Such analyses can provide insights into the stability, molecular interactions, and potential applications in various fields, including pharmaceuticals and material sciences (Feng, 2013).

Proton Exchange Membranes

• Application : Research involving sulfonated poly (aryl ether sulfone) containing 1, 3, 4-oxadiazole, which utilizes similar fluorophenyl compounds, indicates potential applications in medium-high temperature fuel cells. These materials have shown excellent thermal and oxidative stability and are promising for alternative proton exchange membrane technologies (Xu et al., 2013).

Sulfonated Block Copolymers for Fuel-Cell Applications

• Application : The synthesis of sulfonated poly(arylene ether sulfone)s block copolymers, which include fluorophenyl groups, demonstrates their suitability for fuel-cell applications. These copolymers exhibit high proton conductivity and mechanical properties, making them promising materials in energy technology (Bae, Miyatake, & Watanabe, 2009).